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Compound of Interest

Compound Name: Ziyuglycoside I

Cat. No.: B568928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of published findings on Ziyuglycoside I, a
natural saponin isolated from the root of Sanguisorba officinalis. We objectively assess its

performance against alternative compounds and standard treatments in the fields of

dermatology, oncology, and hematology. This analysis is supported by available experimental

data to address the reproducibility and potential of Ziyuglycoside I in therapeutic applications.

Anti-Wrinkle and Anti-Aging Effects
Ziyuglycoside I has been investigated for its potential as an active ingredient in cosmetic

formulations to combat skin aging. The primary mechanism of action appears to be its ability to

stimulate the production of type I collagen, a key structural protein in the skin that diminishes

with age.
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Feature Ziyuglycoside I
Retinoids
(Tretinoin, Retinol)

Other Natural
Compounds (e.g.,
Galangin, Fisetin)

Mechanism of Action

Increases type I

collagen synthesis,

inhibits MMP-1

expression.[1]

Increase collagen

production, promote

cell turnover.

Stimulate collagen

biosynthesis through

various signaling

pathways (Nrf2, TGF-

β/Smad).[2]

Reported Efficacy

Up to 71.3% increase

in type I collagen

expression at 50 µM

in vitro.[1] Significant

anti-wrinkle effect in a

12-week clinical trial

(0.03% formulation).

[1]

Well-established as a

gold standard for anti-

aging with extensive

clinical data.

Efficacy demonstrated

in preclinical studies.

[2]

Mode of

Administration
Topical application.[1] Topical application. Topical or oral.[2]

Experimental Protocols

A key study evaluating the anti-wrinkle activity of Ziyuglycoside I involved both in vitro and in

vivo experiments.

In Vitro Collagen Synthesis Assay:

Cell Line: Normal human fibroblast cells.

Treatment: Cells were treated with Ziyuglycoside I at various concentrations.

Measurement: The amount of pro-collagen type I C-peptide in the cell culture supernatant

was measured using an ELISA kit.[1]

Clinical Trial:
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Study Design: A 12-week, double-blind, placebo-controlled, randomized study.

Participants: 20 female subjects aged 35-53.

Intervention: A cream containing 0.03% Ziyuglycoside I was applied to one side of the

face, and a placebo cream to the other.

Evaluation: Anti-wrinkle effects were assessed through visual evaluation by

dermatologists, photometric evaluation, and image analysis of skin replicas.[1]

Signaling Pathway for Ziyuglycoside I in Skin Aging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b568928?utm_src=pdf-body-img
https://www.benchchem.com/product/b568928?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Anti-wrinkle activity of ziyuglycoside I isolated from a Sanguisorba officinalis root extract
and its application as a cosmeceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Reproducibility of Ziyuglycoside I Findings: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568928#reproducibility-of-published-ziyuglycoside-i-
findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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